Cas no 108006-26-4 (3-(3,5-dimethylphenoxy)propan-1-amine)

3-(3,5-Dimethylphenoxy)propan-1-amine is a specialized organic compound featuring a phenoxypropylamine backbone with dimethyl substituents on the aromatic ring. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the primary amine group enhances reactivity, enabling its use in amidation, alkylation, and other derivatization reactions. The dimethylphenoxy moiety contributes to increased lipophilicity, which can influence bioavailability in drug development. Its well-defined molecular architecture ensures consistency in synthetic applications, while its stability under standard conditions facilitates handling and storage. This compound is particularly useful in the design of bioactive molecules requiring tailored steric and electronic characteristics.

3-(3,5-dimethylphenoxy)propan-1-amine structure

108006-26-4 structure

Product Name:3-(3,5-dimethylphenoxy)propan-1-amine

CAS No:108006-26-4

MF:C₁₁H₁₇NO

MW:179.258783102036

MDL:MFCD09740519

CID:3590259

PubChem ID:13628874

Update Time:2025-06-07

3-(3,5-dimethylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-Propanamine, 3-(3,5-dimethylphenoxy)-
- 3-(3,5-dimethylphenoxy)propan-1-amine
- 108006-26-4
- AKOS000147437
- EN300-1854079
- MDL： MFCD09740519
- Inchi： 1S/C11H17NO/c1-9-6-10(2)8-11(7-9)13-5-3-4-12/h6-8H,3-5,12H2,1-2H3
- InChI Key： FFFOYONQSCHDAL-UHFFFAOYSA-N
- SMILES： O(C1C=C(C)C=C(C)C=1)CCCN

Computed Properties

Exact Mass: 179.131014166Da
Monoisotopic Mass: 179.131014166Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 35.3Å²

3-(3,5-dimethylphenoxy)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1854079-0.05g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	0.05g	$348.0	2023-08-31
Enamine	EN300-1854079-0.1g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	0.1g	$364.0	2023-08-31
Enamine	EN300-1854079-0.25g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	0.25g	$381.0	2023-08-31
Enamine	EN300-1854079-0.5g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	0.5g	$397.0	2023-08-31
Enamine	EN300-1854079-1.0g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	1g	$986.0	2023-06-01
Enamine	EN300-1854079-2.5g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	2.5g	$810.0	2023-08-31
Enamine	EN300-1854079-5.0g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	5g	$2858.0	2023-06-01
Enamine	EN300-1854079-10.0g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	10g	$4236.0	2023-06-01
Enamine	EN300-1854079-1g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	1g	$414.0	2023-08-31
Enamine	EN300-1854079-5g	3-(3,5-dimethylphenoxy)propan-1-amine	108006-26-4	5g	$1199.0	2023-08-31